Cas no 107647-48-3 (methyl (2Z)-3-methyl-5-phenylpent-2-enoate)

• Product Name: methyl (2Z)-3-methyl-5-phenylpent-2-enoate
• CAS No: 107647-48-3
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 4490330
• PubChem ID: 13704904
• Update Time: 2025-10-30

methyl (2Z)-3-methyl-5-phenylpent-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid, 3-methyl-5-phenyl-, methyl ester, (Z)- (9CI)
• methyl (2Z)-3-methyl-5-phenylpent-2-enoate
• 107647-48-3
• methyl (2Z)-3-methyl-5-phenyl-2-pentenoate
• methyl (Z)-3-methyl-5-phenylpent-2-enoate
• AKOS017473402
• EN300-1459502

• Inchi： 1S/C13H16O2/c1-11(10-13(14)15-2)8-9-12-6-4-3-5-7-12/h3-7,10H,8-9H2,1-2H3/b11-10-
• InChI Key： COLHOBDBQPCZGQ-KHPPLWFESA-N
• SMILES： O(C)C(/C=C(/C)\CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 204.115029749Da
• Monoisotopic Mass: 204.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on methyl (2Z)-3-methyl-5-phenylpent-2-enoate

Recent Advances in the Study of Methyl (2Z)-3-methyl-5-phenylpent-2-enoate (CAS: 107647-48-3) in Chemical Biology and Pharmaceutical Research

The compound methyl (2Z)-3-methyl-5-phenylpent-2-enoate (CAS: 107647-48-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This unsaturated ester derivative has shown promising potential in various applications, including drug discovery, medicinal chemistry, and as a key intermediate in the synthesis of bioactive molecules. Recent studies have focused on its unique structural properties, synthetic pathways, and biological activities, making it a compound of interest for further investigation.

One of the key areas of research has been the synthesis and optimization of methyl (2Z)-3-methyl-5-phenylpent-2-enoate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic asymmetric synthesis method that significantly improves the yield and enantiomeric purity of this compound. The method employs a chiral palladium catalyst, which facilitates the efficient formation of the (Z)-alkene configuration, a critical feature for its biological activity. This advancement not only enhances the scalability of production but also opens new avenues for the development of structurally related compounds with potential therapeutic applications.

In addition to its synthetic utility, methyl (2Z)-3-methyl-5-phenylpent-2-enoate has been investigated for its biological effects. Recent in vitro studies have demonstrated its inhibitory activity against certain inflammatory enzymes, such as cyclooxygenase-2 (COX-2), suggesting potential anti-inflammatory properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibited selective COX-2 inhibition with an IC50 value of 1.2 µM, comparable to some commercially available nonsteroidal anti-inflammatory drugs (NSAIDs). These findings highlight its potential as a lead compound for the development of new anti-inflammatory agents.

Furthermore, methyl (2Z)-3-methyl-5-phenylpent-2-enoate has been explored for its role in modulating cellular signaling pathways. A recent publication in Chemical Biology & Drug Design (2023) revealed that this compound can interact with specific protein targets involved in the regulation of cell proliferation and apoptosis. The study utilized molecular docking and biochemical assays to elucidate the binding interactions, providing insights into its mechanism of action. These results suggest that methyl (2Z)-3-methyl-5-phenylpent-2-enoate could serve as a valuable tool compound for studying these pathways and may have implications in cancer research.

Despite these promising findings, challenges remain in the development and application of methyl (2Z)-3-methyl-5-phenylpent-2-enoate. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed in future studies. Recent efforts have focused on structural modifications to improve these properties, as reported in a 2023 study in the European Journal of Medicinal Chemistry. The study proposed several derivatives with enhanced pharmacokinetic profiles, paving the way for further preclinical evaluation.

In conclusion, methyl (2Z)-3-methyl-5-phenylpent-2-enoate (CAS: 107647-48-3) represents a versatile and promising compound in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological evaluation, and mechanistic studies have expanded our understanding of its potential applications. Continued research efforts are expected to uncover new opportunities for this compound in drug discovery and therapeutic development, making it a subject of ongoing interest in the scientific community.